Acetyl chloride, [2,4-bis(1,1-dimethylpropyl)phenoxy]-

• CAS RN: 88-34-6
• Molecular Formula: C18H27ClO2
• Molecular Weight: 310.9 g/mol
• IUPAC Name: 2-[2,4-bis(2-methylbutan-2-yl)phenoxy]acetyl chloride
• InChI: InChI=1S/C18H27ClO2/c1-7-17(3,4)13-9-10-15(21-12-16(19)20)14(11-13)18(5,6)8-2/h9-11H,7-8,12H2,1-6H3
• InChI Key: KSYTWDUNKAIFLK-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)C1=CC(=C(C=C1)OCC(=O)Cl)C(C)(C)CC

Description

Acetyl chloride, [2,4-bis(1,1-dimethylpropyl)phenoxy]- is a useful research compound. Its molecular formula is C18H27ClO2 and its molecular weight is 310.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(2,4-Di-t-pentylphenoxy)ethanoic acid (12.0 g, 0.041 mol) (CAS Registry Number 13402-96-5) and thionyl chloride (60 ml) were heated under reflux on a steam-bath for 1.5 h. The resulting yellow solution was allowed to cool before being distilled under reduced pressure to remove volatiles. The residue was dissolved in 60-80 petroleum-ether (200 ml) and the solution was distilled under reduced pressure to remove any remaining traces of volatiles, leaving 2-(2,4-di-t-pentyl-phenoxy)ethanoyl chloride as a red oil which was used without further purification.